Cas no 1353988-46-1 (4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353988-46-1
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 2157105
• Update Time: 2025-05-20

4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester
• Benzyl 4-((2-aminoacetamido)methyl)piperidine-1-carboxylate
• AM94978
• 4-[(2-Aminoacetylamino)methyl]piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C16H23N3O3/c17-10-15(20)18-11-13-6-8-19(9-7-13)16(21)22-12-14-4-2-1-3-5-14/h1-5,13H,6-12,17H2,(H,18,20)
• InChI Key： MDMAPRJPVPMVCD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CNC(CN)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 362
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

Research Briefing on 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS: 1353988-46-1)

In recent years, the compound 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS: 1353988-46-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and benzyl ester functionality, has been explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthetic utility, biological activity, and pharmacokinetic properties, making it a compound of interest for researchers aiming to develop new treatments for various diseases.

The synthesis of 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in subsequent biological evaluations. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized product, ensuring its suitability for further studies.

One of the key areas of investigation has been the biological activity of 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester. Preliminary in vitro studies have demonstrated its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that this compound may exhibit inhibitory effects on certain proteases, which are implicated in the pathogenesis of conditions such as Alzheimer's disease and rheumatoid arthritis.

In addition to its enzymatic modulation, the pharmacokinetic profile of 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester has been a subject of interest. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, providing insights into its potential as a drug candidate. While the compound shows promising bioavailability, further optimization may be required to enhance its stability and reduce potential off-target effects.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. For example, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester as a scaffold for the development of small-molecule inhibitors targeting specific protein-protein interactions. This approach has opened new avenues for the treatment of cancers and infectious diseases.

Despite these promising developments, challenges remain in the clinical translation of 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester. Issues such as scalability of synthesis, toxicity profiling, and formulation stability need to be addressed in future research. Ongoing studies are focusing on structural modifications to improve the compound's efficacy and safety profile, with the goal of advancing it to preclinical trials.

In conclusion, 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS: 1353988-46-1) represents a promising candidate in the realm of chemical biology and drug discovery. Its versatile synthetic utility and potential biological activities make it a valuable tool for researchers aiming to develop novel therapeutics. Continued investigation into its mechanisms of action and pharmacokinetic properties will be essential for unlocking its full potential in clinical applications.